Cas no 2121514-56-3 (2-Aminopyridine-5-boronic acid pinacol ester hydrochloride)

• Product Name: 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride
• CAS No: 2121514-56-3
• MF: C₁₁H₁₈BClN₂O₂
• MW: 256.536821842194
• MDL: MFCD30737500
• CID: 5073961
• Update Time: 2025-10-22

2-Aminopyridine-5-boronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine hydrochloride
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine;hydrochloride

• MDL： MFCD30737500
• Inchi： 1S/C11H17BN2O2.ClH/c1-10(2)11(3,4)16-12(15-10)8-5-6-9(13)14-7-8;/h5-7H,1-4H3,(H2,13,14);1H
• InChI Key： JEGMQTQCFUZZAD-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2C=NC(=CC=2)N)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Topological Polar Surface Area: 57.4

Additional information on 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride

Comprehensive Overview of 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride (CAS No. 2121514-56-3)

2-Aminopyridine-5-boronic acid pinacol ester hydrochloride (CAS No. 2121514-56-3) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of aminopyridine boronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Its unique structure, featuring both an amino group and a pinacol boronate, makes it invaluable for constructing complex molecular architectures.

The growing demand for boronic acid-based compounds in drug discovery has placed 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride at the forefront of research. Scientists are particularly interested in its role in developing kinase inhibitors and proteolysis-targeting chimeras (PROTACs), two of the most trending topics in oncology and neurodegenerative disease research. Its boronate ester functionality enables efficient bioconjugation, making it a preferred choice for click chemistry applications.

In the context of green chemistry, this compound aligns with the industry's shift toward sustainable synthesis methods. Researchers are exploring its use in catalytic C-C bond formation, reducing the reliance on heavy metal catalysts. Additionally, its stability under physiological conditions has sparked interest in bioorthogonal chemistry, where it serves as a tool for live-cell imaging and targeted drug delivery systems.

From a commercial perspective, CAS No. 2121514-56-3 is frequently searched alongside terms like "high-purity boronic esters", "Suzuki coupling reagents", and "aminopyridine derivatives for drug development". Its applications extend to OLED materials and polymeric sensors, addressing the rising demand for advanced functional materials in electronics and environmental monitoring.

Quality control is critical for 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride, with HPLC and NMR being standard analytical techniques. Suppliers often highlight batch-to-batch consistency and low heavy metal content to meet stringent regulatory requirements. As the pharmaceutical industry embraces continuous manufacturing, this compound’s scalability and stability under diverse reaction conditions further enhance its appeal.

In summary, 2-Aminopyridine-5-boronic acid pinacol ester hydrochloride (CAS No. 2121514-56-3) bridges multiple scientific disciplines, from medicinal chemistry to materials engineering. Its adaptability to cutting-edge research trends ensures its continued relevance in both academic and industrial settings.